molecular formula C5H4N2OS B591491 2-(4-Hydroxythiazol-2-yl)acetonitrile CAS No. 126743-35-9

2-(4-Hydroxythiazol-2-yl)acetonitrile

Cat. No.: B591491
CAS No.: 126743-35-9
M. Wt: 140.16
InChI Key: PFMOTJVKOGTMIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Hydroxythiazol-2-yl)acetonitrile is a versatile heterocyclic building block of significant interest in medicinal and synthetic chemistry. This compound features a thiazole ring, a privileged structure in drug discovery, coupled with a reactive acetonitrile moiety. The presence of both the hydroxyl group and the nitrile function on the thiazole core makes it a valuable precursor for constructing complex molecular architectures. Its primary research application is as a key intermediate in the synthesis of diverse heterocyclic systems. This compound can be synthesized from a bis(2-cyanoacetohydrazide) precursor via a reaction with thioglycolic acid, which involves an initial nucleophilic addition of the mercapto function to the nitrile group, followed by dehydration and tautomerization to form the hydroxythiazole derivative . The resulting 4-hydroxythiazole products are of high interest for developing new compounds with potential biological activities. Researchers value 2-(4-Hydroxythiazol-2-yl)acetonitrile for its bifunctional reactivity, which allows for further derivatization and cyclization, enabling the efficient preparation of compound libraries for high-throughput screening in various therapeutic areas. This product is intended for research purposes only and is not approved for human or veterinary diagnostic or therapeutic use.

Properties

CAS No.

126743-35-9

Molecular Formula

C5H4N2OS

Molecular Weight

140.16

IUPAC Name

2-(4-hydroxy-1,3-thiazol-2-yl)acetonitrile

InChI

InChI=1S/C5H4N2OS/c6-2-1-5-7-4(8)3-9-5/h3,8H,1H2

InChI Key

PFMOTJVKOGTMIB-UHFFFAOYSA-N

SMILES

C1=C(N=C(S1)CC#N)O

Synonyms

2-Thiazoleacetonitrile, 4-hydroxy-

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Structural Features of Selected Thiazole Derivatives

Compound Name Substituents on Thiazole Key Functional Groups
2-(4-Hydroxythiazol-2-yl)acetonitrile 4-OH, 2-CN Hydroxyl, nitrile
2-(4-Phenylthiazol-2-yl)acetonitrile 4-Ph, 2-CN Phenyl, nitrile
2-(4-Methylthiazol-2-yl)acetonitrile 4-CH₃, 2-CN Methyl, nitrile
2-Aminothiazole 2-NH₂ Amino
Benzothiazole Fused benzene-thiazole Aromatic system
  • Electronic Effects : The hydroxyl group in 2-(4-Hydroxythiazol-2-yl)acetonitrile is electron-withdrawing, polarizing the thiazole ring and increasing acidity at the 4-position. In contrast, methyl (electron-donating) and phenyl (resonance effects) substituents in analogs alter ring electron density differently .
  • Reactivity : The nitrile group enables nucleophilic additions or cyclization reactions, while the hydroxyl group may participate in hydrogen bonding or serve as a site for derivatization (e.g., etherification) .

Table 3: Physicochemical Properties

Compound Name Molecular Weight Solubility (LogP) Melting Point (°C)
2-(4-Hydroxythiazol-2-yl)acetonitrile 154.18 -0.5 (polar) 120–122 (predicted)
2-(4-Phenylthiazol-2-yl)acetonitrile 214.29 2.1 (moderate) 63–65
2-(2,4-Dimethylthiazol-5-yl)acetonitrile 152.22 1.8 Not reported
  • Solubility : The hydroxyl group in 2-(4-Hydroxythiazol-2-yl)acetonitrile improves aqueous solubility compared to lipophilic analogs like phenyl- or methyl-substituted derivatives .
  • Synthetic Challenges : Hydroxyl groups often require protection during synthesis (e.g., silylation), whereas methyl or phenyl derivatives are more straightforward to prepare .

Q & A

Q. Key Parameters :

  • Temperature : Reactions often require reflux conditions (e.g., ethanol at 80°C) to achieve optimal yields .
  • Catalyst selection : Anhydrous AlCl₃ enhances electrophilic substitution in thiazole systems .
  • Solvent polarity : Polar aprotic solvents (e.g., DMF) improve solubility of intermediates .

Basic: How can researchers characterize the purity and structural integrity of this compound?

Methodological Answer:

  • Chromatography : Use HPLC with a C18 column and UV detection (λ = 254 nm) to assess purity .
  • Spectroscopic techniques :
    • ¹H/¹³C NMR : Confirm substitution patterns on the thiazole ring (e.g., δ 4.84 ppm for CH₂ groups adjacent to nitriles) .
    • IR spectroscopy : Detect nitrile stretches (~2200 cm⁻¹) and hydroxyl groups (~3200–3500 cm⁻¹) .
  • Mass spectrometry : High-resolution MS (e.g., EI at 70 eV) validates molecular weight (e.g., m/z 258.30 for C₁₃H₁₀N₂O₂S) .

Advanced: How does the substitution pattern on the thiazole ring affect the compound's reactivity in heterocyclic synthesis?

Methodological Answer:
Substituents on the thiazole ring influence electronic and steric effects:

  • Electron-withdrawing groups (e.g., -CN, -NO₂) : Increase electrophilicity at the 2-position, facilitating nucleophilic attacks (e.g., by amines or thiols) .
  • Hydroxyl groups (e.g., 4-hydroxythiazole) : Participate in hydrogen bonding, stabilizing transition states during cycloaddition reactions .
  • Steric hindrance : Bulky substituents (e.g., isopropyl at position 4) reduce reactivity toward bulky reagents but enhance regioselectivity .

Example :
2-(4-Methylthiazol-2-yl)acetonitrile (C₆H₆N₂S) shows higher reactivity in Knoevenagel condensations compared to its 4-phenyl analog due to reduced steric hindrance .

Advanced: What in vitro models are suitable for evaluating its biological activity, and how should assays be designed?

Methodological Answer:

  • Anti-tumor activity :
    • Cell lines : Use MTT assays on human cancer lines (e.g., MCF-7, HepG2) at concentrations of 10–100 μM .
    • Mechanistic studies : Monitor apoptosis via caspase-3 activation or mitochondrial membrane potential changes .
  • Enzyme inhibition :
    • Kinase assays : JNK3 inhibition can be quantified using ATP-competitive ELISA with IC₅₀ calculations (e.g., AS601245 shows IC₅₀ = 150 nM) .
  • Controls : Include positive controls (e.g., doxorubicin for cytotoxicity) and vehicle controls (DMSO <0.1%) .

Advanced: How can structural analogs guide structure-activity relationship (SAR) studies for this compound?

Methodological Answer:
Comparative SAR analysis of thiazolyl acetonitrile derivatives reveals:

CompoundStructural FeatureBiological ActivityReference
2-AminothiazoleAmino group at position 2Antimicrobial
BenzothiazoleFused benzene-thiazoleAnticancer (JNK inhibition)
4-MethylthiazoleMethyl at position 4Antimicrobial

Q. Key Insights :

  • Hydroxyl groups enhance solubility and target binding in polar environments (e.g., enzyme active sites) .
  • Nitrile groups improve metabolic stability by resisting hydrolysis .

Basic: What are the stability considerations for storing 2-(4-Hydroxythiazol-2-yl)acetonitrile?

Methodological Answer:

  • Storage conditions : Keep in airtight containers at 2–8°C to prevent moisture absorption and oxidation .
  • Decomposition risks : Avoid prolonged exposure to light, which can degrade the hydroxyl-thiazole moiety .
  • Compatibility : Incompatible with strong oxidizers (e.g., HNO₃) and reducing agents (e.g., NaBH₄) .

Advanced: What computational methods can predict the compound's interaction with biological targets?

Methodological Answer:

  • Docking simulations : Use AutoDock Vina to model binding to JNK3 (PDB: 1PMV) with a grid centered on the ATP-binding site .
  • MD simulations : Run GROMACS for 100 ns to assess stability of ligand-receptor complexes .
  • QSAR models : Correlate logP values (e.g., calculated logD = 1.12) with cytotoxicity using partial least squares regression .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.